Cas no 97975-05-8 (5-(3-chloropropyl)-2'-deoxyuridine)

• Product Name: 5-(3-chloropropyl)-2'-deoxyuridine
• CAS No: 97975-05-8
• MF: C₁₂H₁₇ClN₂O₅
• MW: 304.726782560349
• CID: 1989617
• PubChem ID: 152162
• Update Time: 2025-04-21

5-(3-chloropropyl)-2'-deoxyuridine Chemical and Physical Properties

Names and Identifiers

• 5-(3-chloropropyl)-2'-deoxyuridine
• 5-(3-chloropropyl)-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
• 97975-05-8
• 5-(3-Chloropropyl)-1-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione
• CHEMBL3144374
• DTXSID00243354
• 5-(3-Chloro-propyl)-1-(4-hydroxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-1H-pyrimidine-2,4-dione
• 5-(3-chloropropyl)-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidine-2,4-dione
• CCRIS 2830

• Inchi： 1S/C12H17ClN2O5/c13-3-1-2-7-5-15(12(19)14-11(7)18)10-4-8(17)9(6-16)20-10/h5,8-10,16-17H,1-4,6H2,(H,14,18,19)/t8-,9+,10+/m0/s1
• InChI Key： NRZOXEUJFYCPSL-IVZWLZJFSA-N
• SMILES： ClCCCC1C(NC(N(C=1)[C@H]1C[C@@H]([C@@H](CO)O1)O)=O)=O

Computed Properties

• Exact Mass: 304.083
• Monoisotopic Mass: 304.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.3
• Topological Polar Surface Area: 99.1Ų

Experimental Properties

• Density: 1.435
• Refractive Index: 1.573

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides